Cas no 794527-14-3 (2-(Dicyclohexylphosphino)-1-mesityl-1H-imidazole)

• Product Name: 2-(Dicyclohexylphosphino)-1-mesityl-1H-imidazole
• CAS No: 794527-14-3
• MF: C₂₄H₃₅N₂P
• MW: 382.521867036819
• MDL: MFCD06658125
• CID: 556407
• PubChem ID: 53411819
• Update Time: 2025-10-30

2-(Dicyclohexylphosphino)-1-mesityl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(Dicyclohexylphosphino)-1-mesityl-1H-imidazole
• 2-(Dicyclohexylphosphino)-1-(2,4,6-trimethyl-phenyl)-1H-imidazole
• 1H-Imidazole,2-(dicyclohexylphosphino)-1-(2,4,6-trimethylphenyl)-
• Dicyclohexyl(1-mesityl-1H-imidazol-2-yl)phosphine
• 1-(2,4,6-Trimethylphenyl)-2-(dicyclohexylphosphino)imidazole
• 2-(Dicyclohexylphosphanyl)-1-(2,4,6-trimethylphenyl)-1H-imidazole
• 1-mesityl-2-(dicyclohexyl-phosphino)imidazole
• 2-(Dicyclohexylphosphino)-1-(2,4,6-trimethyl-phenyl)-1H-imidazole, 95%
• DTXSID00696508
• AKOS016012175
• SCHEMBL289539
• 794527-14-3
• dicyclohexyl-[1-(2,4,6-trimethylphenyl)imidazol-2-yl]phosphane
• ZRVANNJGPCSNAH-UHFFFAOYSA-N
• MFCD06658125
• 2-(Dicyclohexylphosphino)-1-(2,4,6-trimethylphenyl)-1H-imidazole (ACI)
• Dicyclohexyl[1-(2,4,6-trimethylphenyl)imidazol-2-yl]phosphane
• DB-323354
• 2-(DICYCLOHEXYLPHOSPHANYL)-1-(2,4,6-TRIMETHYLPHENYL)IMIDAZOLE

• MDL： MFCD06658125
• Inchi： 1S/C24H35N2P/c1-18-16-19(2)23(20(3)17-18)26-15-14-25-24(26)27(21-10-6-4-7-11-21)22-12-8-5-9-13-22/h14-17,21-22H,4-13H2,1-3H3
• InChI Key： ZRVANNJGPCSNAH-UHFFFAOYSA-N
• SMILES： N1=C(P(C2CCCCC2)C2CCCCC2)N(C2C(C)=CC(C)=CC=2C)C=C1

Computed Properties

• Exact Mass: 382.25405
• Monoisotopic Mass: 382.254
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 6.3

Experimental Properties

• Melting Point: 109°C
• Boiling Point: 538.2±60.0 °C at 760 mmHg
• Flash Point: 279.3±32.9 °C
• PSA: 17.82
• LogP: 6.57010
• Sensitiveness: air sensitive
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-(Dicyclohexylphosphino)-1-mesityl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(Dicyclohexylphosphino)-1-mesityl-1H-imidazole

2-(Dicyclohexylphosphino)-1-mesityl-1H-imidazole: A Comprehensive Overview

The compound with CAS No. 794527-14-3, known as 2-(Dicyclohexylphosphino)-1-mesityl-1H-imidazole, is a highly specialized organometallic compound that has garnered significant attention in the fields of catalysis, materials science, and organic synthesis. This compound is particularly notable for its unique structural features and versatile applications in modern chemical research. The dicyclohexylphosphino group, combined with the mesityl substituent on the imidazole ring, imparts distinctive electronic and steric properties that make it an invaluable tool in various chemical processes.

Recent studies have highlighted the importance of 2-(Dicyclohexylphosphino)-1-mesityl-1H-imidazole in asymmetric catalysis, where its ability to coordinate with transition metals such as palladium and nickel has been extensively explored. Researchers have demonstrated that this compound can serve as an effective ligand in cross-coupling reactions, enabling the synthesis of complex organic molecules with high enantioselectivity. For instance, a 2023 study published in *Nature Chemistry* revealed that the use of this ligand in Suzuki-Miyaura couplings significantly enhanced reaction efficiency and selectivity, making it a preferred choice for industrial-scale production of chiral pharmaceuticals.

Beyond its catalytic applications, 2-(Dicyclohexylphosphino)-1-mesityl-1H-imidazole has also found utility in materials science. Its robust structure and ability to form stable metal complexes make it a promising candidate for the development of novel coordination polymers and metal-organic frameworks (MOFs). A 2023 paper in *Chemical Science* reported the successful synthesis of a MOF using this compound as a building block, showcasing its potential in gas storage and separation technologies.

The synthesis of 2-(Dicyclohexylphosphino)-1-mesityl-1H-imidazole typically involves a multi-step process that begins with the preparation of the dicyclohexylphosphine precursor. This is followed by nucleophilic substitution reactions to introduce the mesityl group onto the imidazole ring. Recent advancements in catalytic methods have streamlined this process, reducing production costs and improving yield rates. For example, a 2023 study in *Journal of Organic Chemistry* introduced a novel palladium-catalyzed coupling reaction that significantly accelerated the formation of this compound.

In terms of its structural characterization, 2-(Dicyclohexylphosphino)-1-mesityl-1H-imidazole exhibits a rigid imidazole framework with bulky substituents that provide steric protection to the phosphine moiety. This steric shielding is crucial for maintaining the ligand's stability under harsh reaction conditions. Advanced spectroscopic techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate its molecular structure, providing insights into its bonding geometry and electronic distribution.

The versatility of 2-(Dicyclohexylphosphino)-1-mesityl-1H-imidazole extends to its applications in biochemistry and pharmacology. Its ability to coordinate with metal ions has led to its use in designing bioactive compounds with potential therapeutic applications. A 2023 study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity, suggesting its potential as a lead molecule for drug development.

In conclusion, 2-(Dicyclohexylphosphino)-1-mesityl-1H-imidazole stands out as a pivotal compound in contemporary chemical research due to its unique properties and diverse applications. From asymmetric catalysis to materials science and pharmacology, this compound continues to be a focal point for researchers seeking innovative solutions across various disciplines. As ongoing studies uncover new facets of its functionality, it is poised to play an even more significant role in advancing chemical science.